Cas no 848185-15-9 (Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-3-(1-methylethyl)-)

• Product Name: Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-3-(1-methylethyl)-
• CAS No: 848185-15-9
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 1826824
• PubChem ID: 44405499
• Update Time: 2025-04-21

Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-3-(1-methylethyl)-
• CHEMBL200563
• 7-bromo-3-isopropyl-1,2,3,4-tetrahydroisoquinoline
• 848185-15-9
• BDBM50174114

• Inchi： 1S/C12H16BrN/c1-8(2)12-6-9-3-4-11(13)5-10(9)7-14-12/h3-5,8,12,14H,6-7H2,1-2H3
• InChI Key： XAVWSCQIGCZNCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNC(C2)C(C)C

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų